Cas no 1804269-28-0 (2-(Difluoromethoxy)-6-methylphenylhydrazine)

• Product Name: 2-(Difluoromethoxy)-6-methylphenylhydrazine
• CAS No: 1804269-28-0
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4934297
• Update Time: 2025-11-01

2-(Difluoromethoxy)-6-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-methylphenylhydrazine

• Inchi： 1S/C8H10F2N2O/c1-5-3-2-4-6(7(5)12-11)13-8(9)10/h2-4,8,12H,11H2,1H3
• InChI Key： UEHMZTCGYYQPHE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C)=C1NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3

Additional information on 2-(Difluoromethoxy)-6-methylphenylhydrazine

2-(Difluoromethoxy)-6-methylphenylhydrazine and CAS 1804269-28-0: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications

2-(Difluoromethoxy)-6-methylphenylhydrazine, with the CAS Registry Number 1804269-28-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of aromatic hydrazines, which are widely studied for their diverse biological activities. The structural features of 2-(Difluoromethoxy)-6-methylphenylhydrazine are critical to its pharmacological potential, as the introduction of difluoromethoxy and methyl groups at specific positions modifies its reactivity and biological interactions.

The molecular framework of 2-(Difluoromethoxy)-6-methylphenylhydrazine consists of a phenyl ring substituted with a difluoromethoxy group at the 2-position and a methyl group at the 6-position. The hydrazine moiety, which is a common functional group in drug discovery, plays a pivotal role in its chemical reactivity. The difluoromethoxy substitution introduces electron-withdrawing effects, which can influence the compound's binding affinity to biological targets. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of hydrazine derivatives.

Research published in 2023 has demonstrated the potential of 2-(Difluoromethoxy)-6-methylphenylhydrazine as a scaffold for the development of novel anti-inflammatory agents. The compound's ability to interact with specific inflammatory pathways, such as the NF-κB signaling cascade, has been explored in preclinical models. This makes it a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The structural modifications in 2-(Difluoromethoxy)-6-methylphenylhydrazine compared to traditional hydrazine derivatives have been shown to enhance its selectivity and reduce off-target effects.

Another area of interest is the application of 2-(Difluoromethoxy)-6-methylphenylhydrazine in the context of cancer research. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits cytotoxic activity against certain cancer cell lines, particularly those resistant to conventional chemotherapeutics. The mechanism of action involves the disruption of DNA replication and the induction of apoptosis, which are critical processes in cancer cell survival. The unique substituents in 2-(Difluoromethoxy)-6-methylphenylhydrazine contribute to its ability to overcome drug resistance mechanisms.

From a synthetic perspective, the preparation of 2-(Difluoromethoxy)-6-methylphenylhydrazine has been optimized to ensure high purity and yield. Modern synthetic methods, such as microwave-assisted reactions and catalytic hydrogenation, have been employed to improve the efficiency of its synthesis. These techniques are aligned with green chemistry principles, minimizing the environmental impact of the manufacturing process. The structural clarity of 2-(Difluoromethoxy)-6-methylphenylhydrazine also facilitates its use as a building block in the design of more complex molecules with enhanced therapeutic profiles.

Recent advancements in computational chemistry have further expanded the understanding of 2-(Difluoromethoxy)-6-methylphenylhydrazine's biological activities. Molecular docking studies have identified potential protein targets, including enzymes involved in metabolic pathways and receptors associated with immune responses. These computational models provide insights into the compound's mechanism of action and guide the development of more targeted therapeutic strategies. The integration of in silico methods with experimental data has become a cornerstone in the drug discovery process for compounds like 2-(Difluoromethoxy)-6-methylphenylhydrazine.

The pharmacokinetic profile of 2-(Difluoromethoxy)-6-methylphenylhydrazine is another critical aspect of its research potential. Studies have shown that its chemical structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the difluoromethoxy group may influence the compound's solubility and stability in biological systems, which are essential for its therapeutic efficacy. These properties are particularly important in the context of oral drug delivery, where the compound's bioavailability can significantly impact its clinical application.

Despite its promising attributes, the development of 2-(Difluoromethoxy)-6-methylphenylhydrazine as a therapeutic agent requires further investigation. Challenges such as the identification of optimal dosing regimens and the assessment of long-term safety profiles need to be addressed. Preclinical studies are ongoing to evaluate the compound's toxicity and its potential interactions with other drugs. These studies are crucial for ensuring the safety and efficacy of 2-(Difluoromethoxy)-6-methylphenylhydrazine in human trials.

In conclusion, 2-(Difluoromethoxy)-6-methylphenylhydrazine (CAS 1804269-28-0) is a compound with significant potential in pharmaceutical research. Its structural features, biological activities, and synthetic versatility make it a valuable candidate for the development of novel therapies. As research in this area continues to evolve, the compound may play a pivotal role in addressing unmet medical needs, particularly in the treatment of inflammatory and oncological diseases. The ongoing exploration of its properties and applications underscores the importance of continued scientific inquiry in the field of medicinal chemistry.